3-bromo-5-(2,2,2-trifluoroethyl)pyridine
Overview
Description
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-bromo-5-(2,2,2-trifluoroethyl)pyridine can be achieved through a two-step process involving the bromination of 5-(2,2,2-trifluoroethyl)pyridine followed by the substitution of the bromine atom with a trifluoromethyl group.", "Starting Materials": ["5-(2,2,2-trifluoroethyl)pyridine", "Bromine", "Sodium hydroxide", "Hydrogen peroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water"], "Reaction": [ "Step 1: Bromination of 5-(2,2,2-trifluoroethyl)pyridine", "a. Dissolve 5-(2,2,2-trifluoroethyl)pyridine in acetic acid", "b. Add bromine dropwise to the solution while stirring at room temperature", "c. After the addition is complete, stir the mixture for an additional 30 minutes", "d. Quench the reaction by adding water and stirring for 10 minutes", "e. Extract the product with dichloromethane and wash with water", "f. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 3-bromo-5-(2,2,2-trifluoroethyl)pyridine", "Step 2: Substitution of the Bromine Atom with a Trifluoromethyl Group", "a. Dissolve 3-bromo-5-(2,2,2-trifluoroethyl)pyridine in a mixture of hydrogen peroxide and hydrochloric acid", "b. Heat the mixture to reflux for 2 hours", "c. Cool the mixture and add sodium bicarbonate to neutralize the solution", "d. Extract the product with dichloromethane and wash with water", "e. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the final product, 3-bromo-5-(2,2,2-trifluoroethyl)pyridine with a trifluoromethyl group" ] } | |
| 1375303-72-2 | |
Molecular Formula |
C7H5BrF3N |
Molecular Weight |
240 |
Purity |
95 |
Origin of Product |
United States |
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